Cas no 2171849-65-1 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid
• CAS No: 2171849-65-1
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6493682
• PubChem ID: 165527591
• Update Time: 2025-05-24

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid
• EN300-1499608
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}methyl)butanoic acid
• 2171849-65-1

• Inchi： 1S/C25H24N2O6/c1-2-15(24(29)30)13-26-23(28)22-21(11-12-32-22)27-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,15,20H,2,13-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： ICKZGTJXCGUXLT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid

Comprehensive Overview of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid (CAS No. 2171849-65-1)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid, with the CAS number 2171849-65-1, is a specialized organic compound widely recognized in the field of peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures selective deprotection during peptide chain assembly, making it invaluable for researchers developing novel therapeutics and bioactive peptides.

The molecular structure of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid incorporates a furan ring and a butanoic acid moiety, which contribute to its unique reactivity and solubility properties. These features are particularly relevant in the context of drug discovery and bioconjugation, where precise control over molecular interactions is essential. Recent advancements in AI-driven drug design and high-throughput screening have further highlighted the importance of such building blocks in accelerating the development of targeted therapies.

In the realm of peptide chemistry, the demand for Fmoc-protected compounds like CAS 2171849-65-1 has surged due to their compatibility with automated synthesizers and green chemistry principles. Researchers frequently search for "Fmoc-amino acid derivatives applications" or "peptide synthesis reagents," reflecting the growing interest in sustainable and efficient synthetic methodologies. This compound’s role in enabling side-chain functionalization and post-translational modifications aligns with trends in personalized medicine and biologics development.

From a technical perspective, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid exhibits excellent stability under standard SPPS conditions, making it a reliable choice for constructing complex peptide architectures. Its furan-based backbone also offers potential for click chemistry applications, a hot topic in materials science and bioconjugation strategies. Queries such as "click-compatible Fmoc reagents" or "non-canonical amino acids" often lead to discussions about this compound’s versatility.

Beyond peptide synthesis, CAS 2171849-65-1 has garnered attention in proteomics and chemical biology for labeling and crosslinking studies. The integration of mass spectrometry and computational modeling has further expanded its utility in mapping protein-protein interactions. As the scientific community prioritizes precision medicine and multi-omics integration, this compound’s role in enabling high-resolution structural analysis continues to grow.

In summary, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}methyl)butanoic acid (CAS 2171849-65-1) represents a cornerstone in modern synthetic and bioorganic chemistry. Its applications span drug development, biomaterials engineering, and diagnostic tool design, resonating with contemporary scientific priorities like sustainability and AI-augmented research. For laboratories seeking advanced peptide-building blocks or bioconjugation tools, this compound offers both reliability and innovation.